7-Fluoro-3-methyl-2,3-dihydro-1H-indol-2-one
Overview
Description
7-Fluoro-3-methyl-2,3-dihydro-1H-indol-2-one (7FMIDI) is an indole-based heterocyclic compound that has recently been synthesized and studied for its potential applications in scientific research. It is a fluorinated derivative of 3-methyl-2,3-dihydro-1H-indol-2-one (MIDI), which is an indole-based compound that has been studied for its potential medical applications. 7FMIDI is an important compound for scientific research due to its unique properties and potential applications.
Scientific Research Applications
Catalytic Activity and Biological Evaluation
- A study highlighted the synthesis of indole derivatives utilizing nickel ferrite nanoparticles, focusing on their antioxidant and antimicrobial activities. This research demonstrates the potential of fluoroindole compounds in medicinal chemistry, particularly their role in developing new therapeutic agents with antimicrobial properties (Rao et al., 2019).
Molecular Interactions and Pharmaceutical Properties
- Another investigation into indole derivatives, including the 4-fluoro derivative, showed significant interaction with the HIV surface protein gp120, highlighting the relevance of fluoroindole compounds in the design of novel HIV-1 attachment inhibitors (Wang et al., 2003).
Surface Chemistry and Hydrogen Bonding
- Research on self-assembled monolayers of isatin derivatives, including 7-fluoroisatin, on the Au(111) surface provided insights into the hydrogen bonding patterns of these molecules. This study is crucial for understanding the surface chemistry and molecular assembly of fluoroindole compounds (Silski et al., 2017).
Radiopharmaceutical Applications
- The development of [(18) F]T807, a radiopharmaceutical for imaging tau pathologies, involved the synthesis of fluorine-18 labeled fluoroindole derivatives. This research underscores the importance of fluoroindole compounds in creating diagnostic tools for neurodegenerative diseases (Shoup et al., 2013).
Antitumor Activities
- The synthesis and evaluation of 3-substituted-5-fluoro-1,2-dihydro-3H-indol-2-ones for their in vitro antitumor activities highlight the therapeutic potential of fluoroindole derivatives in cancer treatment. Some compounds exhibited significant inhibitory activity, suggesting their applicability in developing new anticancer drugs (Houxing, 2009).
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, making indole derivatives valuable for treatment development .
Mode of Action
Indole derivatives are known to interact with their targets, causing changes that result in diverse biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . The downstream effects of these pathways contribute to the compound’s diverse biological and clinical applications .
Result of Action
Given the diverse biological activities of indole derivatives, it can be inferred that the compound may have significant effects at the molecular and cellular levels .
properties
IUPAC Name |
7-fluoro-3-methyl-1,3-dihydroindol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FNO/c1-5-6-3-2-4-7(10)8(6)11-9(5)12/h2-5H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVBVBGTZRPOVSB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2=C(C(=CC=C2)F)NC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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